![molecular formula C15H25BrCl2N2O2 B4177262 N-(5-bromo-2-ethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride](/img/structure/B4177262.png)
N-(5-bromo-2-ethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride
Overview
Description
N-(5-bromo-2-ethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride, also known as BRL-46470A, is a compound that has been widely studied for its potential use in various scientific research applications.
Mechanism of Action
N-(5-bromo-2-ethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride acts as an inhibitor of the serotonin transporter and the dopamine transporter, which are responsible for the reuptake of these neurotransmitters. By inhibiting the reuptake of serotonin and dopamine, N-(5-bromo-2-ethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride increases the levels of these neurotransmitters in the brain, leading to an antidepressant and anxiolytic effect.
Biochemical and physiological effects:
Studies have shown that N-(5-bromo-2-ethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride has an effect on the levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. Additionally, N-(5-bromo-2-ethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride has been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-bromo-2-ethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride in lab experiments is its specificity for the serotonin and dopamine transporters, which allows for more targeted research. However, one limitation is that it may not accurately reflect the effects of other SSRIs or dopamine transporter inhibitors, as it has a unique chemical structure.
Future Directions
There are several potential future directions for research on N-(5-bromo-2-ethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride. One area of interest is its potential use in the treatment of addiction, particularly for cocaine and methamphetamine addiction. Additionally, further studies could investigate the effects of N-(5-bromo-2-ethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride on other neurotransmitter systems, such as the glutamate system. Finally, research could explore the potential use of N-(5-bromo-2-ethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride in combination with other antidepressant or anxiolytic medications.
Scientific Research Applications
N-(5-bromo-2-ethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride has been studied for its potential use in various scientific research applications, including as a selective serotonin reuptake inhibitor (SSRI), a dopamine transporter inhibitor, and a sigma receptor ligand. It has also been investigated for its potential use in the treatment of depression, anxiety, and addiction.
properties
IUPAC Name |
N-[(5-bromo-2-ethoxyphenyl)methyl]-2-morpholin-4-ylethanamine;dihydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23BrN2O2.2ClH/c1-2-20-15-4-3-14(16)11-13(15)12-17-5-6-18-7-9-19-10-8-18;;/h3-4,11,17H,2,5-10,12H2,1H3;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQPVLDMBYTXPSF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)Br)CNCCN2CCOCC2.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25BrCl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(5-bromo-2-ethoxyphenyl)methyl]-2-morpholin-4-ylethanamine;dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.